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Compound of Interest

Compound Name: DSM502

Cat. No.: B10821659

Get Quote

Essential Safety and Handling Guide for DSM502
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

DSM502, also identified as M-502-IS-SS. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining experimental integrity.

Hazard Summary
DSM502 is a hazardous chemical with multiple routes of exposure and associated risks. It is

classified as a highly flammable liquid and is toxic if swallowed, absorbed through the skin, or

inhaled.[1] It can cause skin and eye irritation, and overexposure may lead to dizziness,

nausea, and respiratory failure.[1] This material is also a suspected reproductive hazard.[1]
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Hazard Classification GHS Code Description

Flammable Liquid H225
Highly flammable liquid and

vapor.[1]

Acute Toxicity (Oral) H301 Toxic if swallowed.[1]

Acute Toxicity (Dermal) H311 Toxic in contact with skin.[1]

Acute Toxicity (Inhalation) H332 Harmful if inhaled.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Eye Damage/Irritation H320 Causes eye irritation.[1]

Specific Target Organ Toxicity H336, H370

May cause drowsiness or

dizziness. Causes damage to

organs.[1]

Reproductive Toxicity H360

Contains components that may

cause birth defects or other

reproductive harm.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling DSM502 to minimize

exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

prevent splashes to the eyes.

Hand Protection Chemical-Resistant Gloves

Protective gloves must be

worn to prevent skin contact.

[1]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Required if workplace

exposure limits are exceeded

or if working in an area with

inadequate ventilation. A full-

face respirator with multi-

purpose combination (US) or

type ABEK (EN14387)

respirator cartridges is

recommended.[1]

Body Protection
Laboratory Coat and Closed-

Toed Shoes

To protect skin and clothing

from accidental splashes.

Experimental Protocols: Handling and Disposal
Handling Protocol:

Preparation: Before handling, ensure that an eye wash station and safety shower are readily

accessible.[1] All personnel must be trained in the safe handling of hazardous chemicals.[1]

Ventilation: Always handle DSM502 in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation exposure.

Dispensing: When dispensing, avoid splashing and generation of aerosols. Use appropriate

tools for transfer.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat and ignition sources.[1]
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Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the

handling area.

Disposal Plan:

Dispose of DSM502 and any contaminated materials as hazardous waste in accordance with

local, state, and federal regulations. Do not dispose of down the drain.

Emergency Procedures
Spill Response Workflow:

DSM502 Spill Occurs Spill Cleanup Disposal

Evacuate Immediate Area Alert Supervisor and
Safety Officer

Immediately
Isolate the Spill Area

Secure Area
Don Appropriate PPEInitiate Cleanup Contain the Spill with

Absorbent Material Neutralize (if applicable) Collect Residue and
Contaminated Materials

Package Waste in
Labeled Container

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a DSM502 spill.

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

removing contact lenses if present.[1]

In case of skin contact: Immediately wash skin with soap and plenty of water.[1] Remove

contaminated clothing.[1]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

If swallowed: Do NOT induce vomiting. Call a physician or poison control center immediately.

[1]
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Standard Operating Procedure for DSM502 Handling

Preparation

Handling

Post-Handling Waste Disposal

Review Safety Data Sheet

Assemble and Inspect PPE

Prepare Workstation
(Fume Hood, Spill Kit)

Don Appropriate PPE

Transfer DSM502

Perform Experimental Work

Clean and Decontaminate
Workstation

Segregate and Label
Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Store Waste in Designated Area
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Caption: Standard operating procedure for handling DSM502.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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